Cas no 890885-23-1 (N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890885-23-1
• MF: C₂₀H₁₈ClN₅O
• MW: 379.842822551727
• CID: 5362373
• Update Time: 2025-06-15

N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-
• N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C20H18ClN5O/c1-12-4-6-15(8-13(12)2)26-20-16(10-24-26)19(22-11-23-20)25-14-5-7-18(27-3)17(21)9-14/h4-11H,1-3H3,(H,22,23,25)
• InChI Key： VIEDAQPHYCXCCP-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C(OC)C(Cl)=C2)=C2C=NN(C3=CC=C(C)C(C)=C3)C2=N1

Additional information on N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890885-23-1)

N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

This compound, identified by its CAS number 890885-23-1, represents a significant advancement in the field of pharmaceutical chemistry. The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic scaffold that has garnered considerable attention due to its potential biological activities. The presence of substituents such as 3-chloro-4-methoxyphenyl and 3,4-dimethylphenyl further enhances its pharmacological profile, making it a promising candidate for further investigation.

The pyrazolo[3,4-d]pyrimidine scaffold is known for its versatility in drug design, particularly in the development of kinase inhibitors and other small-molecule drugs that target various therapeutic pathways. Recent studies have highlighted the importance of this scaffold in the discovery of novel therapeutic agents, particularly those aimed at treating cancers and inflammatory diseases. The specific substitution pattern in N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is believed to contribute to its unique pharmacological properties.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been the focus of several research groups. The introduction of chlorine and methoxy groups into the aromatic ring system not only influences the electronic properties of the molecule but also modulates its interactions with biological targets. This has led to a series of studies aimed at understanding the structure-activity relationships (SAR) of this class of compounds.

The biological activity of N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively evaluated in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory activity against several kinases, which are key enzymes involved in cell signaling pathways. Specifically, it has shown promise as an inhibitor of cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs), which are frequently dysregulated in cancer cells.

The mechanism of action of this compound appears to involve its ability to bind to the active site of target kinases, thereby preventing substrate phosphorylation and disrupting downstream signaling pathways. This mode of action is consistent with the known effects of kinase inhibitors and suggests that N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine could be effective in treating a variety of cancers by inhibiting aberrant cell proliferation.

In addition to its potential anticancer applications, this compound has also been investigated for its anti-inflammatory properties. Inflammatory processes are closely linked to various chronic diseases, including cardiovascular disease and neurodegenerative disorders. By modulating kinase activity, N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine may offer a novel therapeutic approach to managing these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[3,4-d]pyrimidine core. The introduction of the substituents 3-chloro-4-methoxyphenyl and 3,4-dimethylphenyl requires precise control over reaction conditions to avoid unwanted side products.

The analytical characterization of N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been performed using a range of spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These data confirm the structural integrity of the compound and provide insights into its molecular interactions.

The pharmacokinetic properties of this compound are also under investigation to assess its potential for clinical translation. Parameters such as solubility, stability, and metabolic degradation are critical factors that determine the feasibility of a drug candidate. Preliminary studies suggest that N-(3-chloro-4-methoxyphenyl)-1-(3,4-dimethylphenyl) -1H-pyrazolo[3,4-d]pyrimidin - 44 - amine exhibits favorable solubility characteristics and moderate stability under physiological conditions.

In conclusion，N-( 890885 -23 - 1 ) represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and inflammation management . Its unique molecular structure , coupled with promising biological activities , makes it an attractive candidate for further development . Ongoing research efforts are focused on optimizing its synthesis , characterizing its pharmacological profile , and evaluating its clinical potential . As our understanding of kinase-mediated diseases continues to grow , compounds like N - ( 890885 -23 - 1 ) will play an increasingly important role in therapeutic strategies . p >